Cas no 240427-90-1 (20-HEDE)
20-HEDE structure
Product Name:20-HEDE
CAS No:240427-90-1
MF:C20H36O3
MW:324.4980
CID:4744610
Update Time:2026-02-26
20-HEDE Chemical and Physical Properties
Names and Identifiers
-
- 20-HEDE
- WIT 002
- LMFA03000010
- 20-Hydroxy-6Z,15Z-eicosadienoic acid
-
- Inchi: 1S/C20H36O3/c21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20(22)23/h8-11,21H,1-7,12-19H2,(H,22,23)/b10-8-,11-9-
- InChI Key: RYHYNNWEPYGEEH-WGEIWTTOSA-N
- SMILES: O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 17
- Complexity: 308
- XLogP3: 5.8
- Topological Polar Surface Area: 57.5
20-HEDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-101527-5mg |
20-HEDE |
240427-90-1 | 5mg |
¥7150 | 2024-04-18 | ||
| MedChemExpress | HY-101527-10mg |
20-HEDE |
240427-90-1 | 10mg |
¥11550 | 2023-08-31 | ||
| MedChemExpress | HY-101527-25mg |
20-HEDE |
240427-90-1 | ≥95.0% | 25mg |
¥21500 | 2023-06-14 | |
| MedChemExpress | HY-101527-50mg |
20-HEDE |
240427-90-1 | ≥95.0% | 50mg |
¥34500 | 2023-06-14 | |
| MedChemExpress | HY-101527-100mg |
20-HEDE |
240427-90-1 | ≥95.0% | 100mg |
¥54000 | 2023-06-14 | |
| MedChemExpress | HY-101527-1mg |
20-HEDE |
240427-90-1 | 1mg |
¥2860 | 2024-04-18 | ||
| Ambeed | A696761-5mg |
(6Z,15Z)-20-Hydroxyicosa-6,15-dienoic acid |
240427-90-1 | 98% | 5mg |
$1689.0 | 2025-02-27 | |
| Ambeed | A696761-1mg |
(6Z,15Z)-20-Hydroxyicosa-6,15-dienoic acid |
240427-90-1 | 98% | 1mg |
$649.0 | 2025-02-27 |
20-HEDE Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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